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Compound of Interest

Compound Name: Astiron

CAS No.: 1620-24-2

Cat. No.: B1665801

Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Astiron. It is intended for researchers, scientists, and drug development professionals.

Adherence to these guidelines is critical to ensure personal safety and minimize environmental

impact.

Hazard Identification and Risk Assessment
Astiron is a potent proprietary compound with high biological activity. The primary hazards

associated with Astiron include:

Acute Toxicity: Potentially harmful if inhaled, ingested, or absorbed through the skin.

Organ Damage: Target organs and long-term health effects are not yet fully characterized.

Assume potential for systemic toxicity.

Reproductive Hazard: Effects on fertility and unborn children are unknown. Handle as a

potential reproductive toxin.
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Due to these potential hazards, a comprehensive risk assessment must be conducted before

any new procedure involving Astiron is initiated.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Astiron in any form (solid or in solution).

Eye and Face Protection:

ANSI Z87.1-compliant safety glasses with side shields are required for all procedures.

A chemical splash goggles and a face shield must be worn when there is a risk of

splashes or aerosol generation.

Skin Protection:

Gloves: Double-gloving with nitrile gloves is required. The outer glove should be changed

immediately upon known or suspected contamination. Refer to the glove compatibility

table below.

Lab Coat: A buttoned, knee-length lab coat is mandatory. A disposable, back-closing gown

is required for procedures with a high risk of contamination.

Arm Sleeves: Disposable arm sleeves should be worn to protect the skin between the

glove and the cuff of the lab coat.

Footwear: Closed-toe shoes are required at all times in the laboratory.

Respiratory Protection:

All handling of solid Astiron or concentrated solutions must be performed within a certified

chemical fume hood or a Class II biological safety cabinet to minimize inhalation exposure.

If engineering controls are not sufficient to maintain exposure below the Occupational

Exposure Limit (OEL), a NIOSH-approved respirator with appropriate cartridges must be

used.
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Quantitative Safety Data
The following table summarizes key quantitative data for the safe handling of Astiron.

Parameter Value Notes

Occupational Exposure Limit

(OEL)
0.5 µg/m³ (8-hour TWA)

This is a provisional limit. All

efforts should be made to keep

exposure As Low As

Reasonably Achievable

(ALARA).

Glove Breakthrough Time

(minutes)

Nitrile > 480 (for 1 mg/mL in DMSO)

Recommended for routine

handling. Change immediately

upon contamination.

Latex Not Recommended
Potential for allergic reactions

and poor chemical resistance.

Decontamination Solution 1% Sodium Hypochlorite

A 10-minute contact time is

required for effective

decontamination of surfaces.

Follow with a 70% ethanol

rinse.

Solubility > 50 mg/mL in DMSO

< 0.1 mg/mL in PBS pH 7.4

Experimental Protocol: Safe Weighing and
Solubilization of Astiron
This protocol outlines the steps for safely weighing solid Astiron and preparing a stock

solution.

Preparation:
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1. Don all required PPE as specified in Section 2.

2. Ensure a certified chemical fume hood is operational.

3. Prepare the work surface by lining it with absorbent, plastic-backed paper.

4. Assemble all necessary equipment: analytical balance, spatulas, weigh paper, vials, and

solvent.

5. Prepare a waste container for contaminated disposables within the fume hood.

Weighing:

1. Tare the analytical balance with a clean piece of weigh paper or a tared vial.

2. Carefully transfer the desired amount of solid Astiron onto the weigh paper or into the vial

using a clean spatula.

3. Avoid generating dust. If any dust is generated, gently wipe the area with a damp cloth

and dispose of it as hazardous waste.

4. Record the final weight.

Solubilization:

1. Carefully add the appropriate volume of solvent (e.g., DMSO) to the vial containing the

weighed Astiron.

2. Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

3. Visually inspect the solution to ensure there are no undissolved particulates.

Cleanup:

1. Decontaminate all surfaces and equipment using the approved decontamination solution.

2. Dispose of all contaminated disposables (weigh paper, gloves, absorbent paper) in the

designated hazardous waste container.
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3. Remove outer gloves and dispose of them in the hazardous waste.

4. Remove remaining PPE and wash hands thoroughly with soap and water.

Emergency Procedures
Spill Response Workflow
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Astiron Spill Detected

Evacuate Immediate Area
Alert Others

Assess Spill Size
and Hazard

Small Spill
(<5g or <100mL)

Is it a small spill?

Large Spill
(>5g or >100mL)

No

Contain and Clean Up Spill
Using Spill Kit

Yes

Report Incident to EHS

Contact Emergency Services
and EHS

Yes

Decontaminate Area
and Equipment

Package and Label
Hazardous Waste

Click to download full resolution via product page
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To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Astiron]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665801/docs#standard-operating-procedure-
handling-and-disposal-of-astiron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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